Inhibitors
An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0006380 | Divin | C22H20N4O2 | |
| VC0006046 | Nvp-sra880 | C29H36N4O8 | |
| VC0005959 | 1-Phenylsulfonamide-3-trifluoromethyl-5-parabromophenylpyrazole | C16H11BrF3N3O2S | |
| VC0006465 | BIC1 | C17H16N4S2 | |
| VC0004530 | PSB 06126 | 1052089-16-3 | C24H15N2NaO5S |
| VC0001786 | Quetiapine | 111974-69-7 | C21H25N3O2S |
| VC0007453 | Paromomycin sulfate | 1263-89-4 | C23H47N5O18S |
| VC0002590 | Rimantadine | 13392-28-4 | C12H21N |
| VC0003000 | Sulfathiazole sodium | 144-74-1 | C9H9N3NaO2S2 |
| VC0003074 | Pitavastatin | 147511-69-1 | C50H46CaF2N2O8 |
| VC0007050 | beta-Apo-13-carotenone | 17974-57-1 | C₁₈H₂₆O |
| VC0003781 | Sivelestat sodium tetrahydrate | 201677-61-4 | C20H24N2NaO8S |
| VC0003889 | BX471 | 217645-70-0 | C21H24ClFN4O3 |
| VC0003977 | Terbutaline sulfate | 23031-32-5 | C12H21NO7S |
| VC0005435 | SE 175 | 258278-64-7 | C16H13NO6S |
| VC0005443 | n5-Iminoethyl-l-ornithine | 36889-13-1 | C7H15N3O2 |
| VC0005428 | (4-(2-Oxo-1-pyrrolidinyl)-2-butynyl)trimethylammonium iodide | 3854-04-4 | C11H19IN2O |
| VC0006614 | Cenicriviroc mesylate | 497223-28-6 | C42H56N4O7S2 |
| VC0005168 | 4,4'-Dianilino-1,1'-binaphthyl-5,5'-disulfonic acid dipotassium salt | 65664-81-5 | C32H22K2N2O6S2 |
| VC0005673 | Kahweol acetate | 81760-47-6 | C22H28O4 |
| VC0004372 | Hymenialdisine | 82005-12-7 | C11H10BrN5O2 |
| VC0006992 | Ipramidil | 83656-38-6 | C10H16N4O4 |
| VC0006407 | CK2 inhibitor D11 | 84989-99-1 | C20H13Cl2NO4 |
| VC0004125 | Gosogliptin | 869490-47-1 | C17H24F2N6O |
| VC0005419 | MMP-2 Inhibitor II | 869577-51-5 | C16H17NO6S2 |